Cas no 1383676-67-2 (5-Ethyl-4-fluoro-2-methoxyphenylboronic acid)

• Product Name: 5-Ethyl-4-fluoro-2-methoxyphenylboronic acid
• CAS No: 1383676-67-2
• MF: C₉H₁₂BFO₃
• MW: 197.999186515808
• CID: 2107786
• Update Time: 2023-08-03

5-Ethyl-4-fluoro-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4-fluoro-2-methoxyphenylboronic acid
• 5-Ethyl-4-fluoro-2-methoxyphenylboronic acid

• Inchi： 1S/C9H12BFO3/c1-3-6-4-7(10(12)13)9(14-2)5-8(6)11/h4-5,12-13H,3H2,1-2H3
• InChI Key： LLUJWASCLLWSDJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(B(O)O)C=C1CC)OC

Computed Properties

• Exact Mass: 198.086
• Monoisotopic Mass: 198.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7